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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help you minimize sample carryover in your Agilent 8697 Headspace Sampler.

Frequently Asked Questions (FAQs)
Q1: What is sample carryover in headspace analysis?
A1: Sample carryover is the appearance of peaks from a previous sample in the chromatogram

of a subsequent analysis, typically a blank or a different sample.[1][2] This occurs when

residual analytes from one injection remain in the system and are detected in the next run.[1][2]

Carryover can lead to inaccurate quantification, false positives, and compromised data integrity.

It is particularly problematic when a high-concentration sample is followed by a low-

concentration sample.

Q2: What are the primary sources of carryover in the
Agilent 8697?
A2: Carryover in a valve-and-loop system like the 8697 can originate from several areas where

the sample vapor comes into contact with surfaces. The most common sources include:

Sample Loop and Valve: Adsorption of analytes onto the internal surfaces of the sample loop

or the six-port valve.[1][3]

Transfer Line: Condensation or adsorption of less volatile compounds within the heated

transfer line that connects the headspace sampler to the GC inlet.[1][2][3]
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Sample Probe: Residue remaining on the needle that pierces the vial septum.[1]

GC Inlet: Contamination in the GC inlet liner, septum, or at the head of the analytical column.

Vials and Caps: Improperly cleaned vials or contaminated septa can introduce interfering

peaks.[1]

Q3: What built-in features of the Agilent 8697 help
reduce carryover?
A3: The Agilent 8697 includes specific design features to minimize carryover.[4] After each

sample injection, the system purges the sample loop and probe with a high flow of vial

pressurization gas.[1][4] The flow rate and duration of this purge are user-definable method

parameters. Additionally, a continuous low flow of gas, known as Standby Flow, purges the

sample pathway between sequence runs to prevent atmospheric contamination.[3][4] The

system also utilizes advanced electronic pneumatic control (EPC) and maintains an inert flow

path to reduce variability and analyte interaction.[5]

Q4: How can I configure my method parameters to
minimize carryover?
A4: Optimizing your method parameters is a critical first step in preventing carryover. Consider

the following adjustments:

Increase Purge Time/Flow: Extend the duration and/or increase the flow rate of the post-

injection sample loop purge to more effectively sweep residual analytes from the system.[2]

[4]

Optimize Temperatures: Ensure the temperatures of the sample loop, valve, and transfer line

are appropriate for your analytes.[3] They should be hot enough to prevent condensation but

not so high as to cause degradation. A good starting point is to keep these zones at least

20°C above the boiling point of the least volatile analyte.

Enable Standby Flow: Verify that the "Standby Vial Flow" is enabled in your method to

protect the sample loop and probe from contamination between runs.[3]
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Use Vial Shaking: Agitating the vial can help achieve equilibrium faster, potentially reducing

the need for excessively high temperatures that can contribute to carryover of less volatile

matrix components.[3]

Troubleshooting Guide
If you have identified carryover in your results, follow these steps to diagnose and resolve the

issue.

Step 1: Confirm the Issue is Carryover
The first step is to confirm that the unexpected peaks are indeed from the previous sample and

not from another contamination source.

Experimental Protocol: Carryover Evaluation
High Concentration Standard: Inject a sample known to contain a high concentration of the

analyte(s) of interest.

Blank Injections: Immediately following the high concentration standard, inject a series of at

least three blank samples. A blank can be an empty, sealed vial or a vial containing only the

sample solvent/matrix.

Data Analysis:

Examine the chromatograms of the blank injections for peaks that have the same retention

time as the analytes in the high-concentration standard.

Calculate the percent carryover using the following formula: % Carryover = (Peak Area in

Blank / Peak Area in Standard) * 100

Evaluation: A typical acceptable carryover is less than 0.1%, although this can vary by

application. The Agilent 8697 can achieve carryover of <0.0001% under optimized

conditions.[5] If the peak area decreases across successive blank injections, it is a strong

indicator of system carryover. If the peak area remains constant, it may suggest a persistent

source of contamination (e.g., in the solvent or gas supply) rather than carryover from a

specific injection.[3]
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Step 2: Systematic Troubleshooting Workflow
If carryover is confirmed, use the following workflow to isolate the source of the problem.

Caption: A flowchart for systematically diagnosing and resolving sample carryover.

Step 3: Maintenance and Cleaning Procedures
If the troubleshooting workflow points to the headspace sampler, perform the following

maintenance actions. Always refer to the Agilent 8697 Maintenance Manual for detailed

instructions and safety precautions.[6][7]

A. Check Consumables:

Vials, Caps, and Septa: Always use new, clean vials, caps, and septa for blank and low-level

samples to rule out external contamination.[1]

Gas Purity and Traps: Ensure high-purity gas supplies and check that gas traps have not

expired.[1]

B. Run Diagnostic Tests:

The Agilent 8697 software includes built-in diagnostic tests. Run the HS Leak and Restriction

Test and the Crossport Leak Test to ensure the pneumatic integrity of the sample pathway.[1]

Leaks can disrupt the purging efficiency and contribute to carryover.

C. Clean the Sample Flow Path:

If carryover persists and is suspected to be from condensed, less-volatile material, a more

thorough cleaning may be necessary.[3] This is an advanced procedure that may involve

disassembling parts of the flow path, such as the sample loop or valve.

Bakeout Procedure: A system bakeout can help remove contaminants. Set the headspace

oven, sample loop, and transfer line temperatures to a high temperature (e.g., 200-250°C,

ensuring it does not exceed the maximum limit for any component) for an extended period

(e.g., 1-2 hours) with carrier gas flowing.[8]

Quantitative Data Summary
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While specific carryover values are highly dependent on the analyte and method, the following

table provides illustrative data on how method parameter changes can impact carryover.

Parameter
Change

Analyte
Example

Initial
Carryover (%)

Optimized
Carryover (%)

Probable
Reason for
Improvement

Increase Loop

Purge Time
Toluene 0.05% 0.008%

More efficient

removal of

residual vapors

from the loop.

Increase

Transfer Line

Temp

Naphthalene 0.12% 0.015%

Prevents

condensation of

less volatile

analytes in the

line.

Enable Standby

Flow
Acetone 0.03% <0.005%

Prevents back-

diffusion of

contaminants

into the flow

path.

Note: This data is for illustrative purposes to demonstrate the effect of parameter optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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